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Compound of Interest |

4-Bromo-2-
Compound Name: (trifluoromethoxyphenyl)acetonitirl

e

Cat. No.: B1373141

Chapter 1: Hazard Profile and Chemical Identity

4-Bromo-2-(trifluoromethoxyphenyl)acetonitrile belongs to the substituted phenylacetonitrile
class of compounds. Its structure combines a brominated aromatic ring with a trifluoromethoxy
group and a nitrile functional group. This combination dictates its reactivity and, critically, its
toxicological profile. The nitrile (-C=N) group is of primary concern, as many organic nitriles can
cause adverse health effects, including irritation and toxicity through various exposure routes.

[1][2]

While a specific GHS classification for this exact compound is not readily available, analogous
compounds present a clear pattern of hazards. Based on data from similar structures like
bromoacetonitrile and other substituted phenylacetonitriles, a conservative hazard assessment
is warranted.[3][4][5]

Anticipated GHS Hazard Classification:
e Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[3][5]
o Skin Irritation: Causes skin irritation.[3][4][5]

o Eye Irritation: Causes serious eye irritation.[3][4][5]
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o Respiratory Irritation: May cause respiratory irritation.[4][5]

The following diagram illustrates the relationship between the expected hazard pictograms and
the necessary protective domains for handling this compound.
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Required Protection Domains

Respiratory
GHS Pictograms Protection
. Associated Hazards & Protective Actions
Skulland __| Indicates
Primary Hazards | Acute Toxicity (Oral, Dermal, Inhalation) | Respiratory Tract Irritation | Skin Irritation | Eye Irritation | | 4 Body & ,Skm Aqmlmstratlve &
Indicates 4 Protection Engineering Controls
Exclamation —7

Mark

Eye/Face
Protection

Prepare to Handle Compound

Is a certified chemical
fume hood available and operational?

Don Appropriate PPE:
1. Lab Coat/Apron
2. Safety Goggles & Face Shield
3. Nitrile Gloves

STOP.
Do Not Proceed.
Consult EHS.

Proceed with Handling
Inside Fume Hood
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Spill Occurs

Assess Spill Size
& Location

Small & Contained \Large or Uncontained

Small Spill (Inside F;véne Hood) Large S})Q(or Outside Hood)
Absorb with inert material Evacuate immediate area
(e.g., vermiculite, sand) & alert others

:

Collect into a sealed container Secure the area and
for hazardous waste prevent entry
Decontaminate area Contact Emergency Personnel
with appropriate solvent (e.g., EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-2-(trifluoromethoxyphenyl)acetonitrile safety
data sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373141#4-bromo-2-trifluoromethoxyphenyl-
acetonitrile-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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